Cas no 62567-85-5 (Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]-)

Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]- structure
62567-85-5 structure
Product name:Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]-
CAS No:62567-85-5
MF:C29H23ClN2O
MW:450.958726167679
CID:439924
PubChem ID:12315661

Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]-
    • N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]acetamide
    • 62567-85-5
    • DTXSID00487473
    • Inchi: InChI=1S/C29H23ClN2O/c1-21(33)32-27-18-17-25(19-26(27)30)29(20-31,24-15-9-4-10-16-24)28(22-11-5-2-6-12-22)23-13-7-3-8-14-23/h2-19,28H,1H3,(H,32,33)
    • InChI Key: OZWKZYNLPGDQTM-UHFFFAOYSA-N
    • SMILES: CC(=O)NC1=C(C=C(C=C1)C(C#N)(C2=CC=CC=C2)C(C3=CC=CC=C3)C4=CC=CC=C4)Cl

Computed Properties

  • Exact Mass: 450.15009
  • Monoisotopic Mass: 450.1498911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9Ų
  • XLogP3: 6.3

Experimental Properties

  • PSA: 52.89

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